Cas no 1021091-66-6 ([(2,4-difluorophenyl)methyl](propan-2-yl)amine)
1021091-66-6 structure
Product Name:[(2,4-difluorophenyl)methyl](propan-2-yl)amine
CAS No:1021091-66-6
MF:C10H13F2N
MW:185.21372961998
MDL:MFCD11138909
CID:4568117
PubChem ID:23548231
Update Time:2023-04-06
[(2,4-difluorophenyl)methyl](propan-2-yl)amine Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanamine, 2,4-difluoro-N-(1-methylethyl)-
- [(2,4-difluorophenyl)methyl](propan-2-yl)amine
-
- MDL: MFCD11138909
- Inchi: 1S/C10H13F2N/c1-7(2)13-6-8-3-4-9(11)5-10(8)12/h3-5,7,13H,6H2,1-2H3
- InChI Key: LVTPOQDGWZBUEY-UHFFFAOYSA-N
- SMILES: C1(CNC(C)C)=CC=C(F)C=C1F
Computed Properties
- Exact Mass: 185.101606g/mol
- Monoisotopic Mass: 185.101606g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 150
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 185.21g/mol
- XLogP3: 2.3
- Topological Polar Surface Area: 12Ų
[(2,4-difluorophenyl)methyl](propan-2-yl)amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-32409-0.05g |
[(2,4-difluorophenyl)methyl](propan-2-yl)amine |
1021091-66-6 | 95.0% | 0.05g |
$65.0 | 2025-03-18 | |
| Enamine | EN300-32409-0.1g |
[(2,4-difluorophenyl)methyl](propan-2-yl)amine |
1021091-66-6 | 95.0% | 0.1g |
$96.0 | 2025-03-18 | |
| Enamine | EN300-32409-0.25g |
[(2,4-difluorophenyl)methyl](propan-2-yl)amine |
1021091-66-6 | 95.0% | 0.25g |
$136.0 | 2025-03-18 | |
| Enamine | EN300-32409-0.5g |
[(2,4-difluorophenyl)methyl](propan-2-yl)amine |
1021091-66-6 | 95.0% | 0.5g |
$256.0 | 2025-03-18 | |
| Enamine | EN300-32409-1.0g |
[(2,4-difluorophenyl)methyl](propan-2-yl)amine |
1021091-66-6 | 95.0% | 1.0g |
$355.0 | 2025-03-18 | |
| Enamine | EN300-32409-2.5g |
[(2,4-difluorophenyl)methyl](propan-2-yl)amine |
1021091-66-6 | 95.0% | 2.5g |
$697.0 | 2025-03-18 | |
| Enamine | EN300-32409-5.0g |
[(2,4-difluorophenyl)methyl](propan-2-yl)amine |
1021091-66-6 | 95.0% | 5.0g |
$1033.0 | 2025-03-18 | |
| Enamine | EN300-32409-10.0g |
[(2,4-difluorophenyl)methyl](propan-2-yl)amine |
1021091-66-6 | 95.0% | 10.0g |
$1531.0 | 2025-03-18 | |
| TRC | D207626-100mg |
[(2,4-difluorophenyl)methyl](propan-2-yl)amine |
1021091-66-6 | 100mg |
$ 70.00 | 2022-06-05 | ||
| TRC | D207626-500mg |
[(2,4-difluorophenyl)methyl](propan-2-yl)amine |
1021091-66-6 | 500mg |
$ 250.00 | 2022-06-05 |
[(2,4-difluorophenyl)methyl](propan-2-yl)amine Related Literature
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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